Cas no 1781580-84-4 (4-Bromo-1-methyl-3-(trifluoromethyl)-1H-indazole)

• Product Name: 4-Bromo-1-methyl-3-(trifluoromethyl)-1H-indazole
• CAS No: 1781580-84-4
• MF: C₉H₆BrF₃N₂
• MW: 279.056551456451
• CID: 4704965
• Update Time: 2023-08-15

4-Bromo-1-methyl-3-(trifluoromethyl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-methyl-3-(trifluoromethyl)-1H-indazole

• Inchi： 1S/C9H6BrF3N2/c1-15-6-4-2-3-5(10)7(6)8(14-15)9(11,12)13/h2-4H,1H3
• InChI Key： PSTXXZGANRZDMH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C(C(F)(F)F)=NN2C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 246
• Topological Polar Surface Area: 17.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles